1-(3-Cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C18H19N3O4/c1-24-15-7-13-14(8-16(15)25-2)20-10-12(9-19)17(13)21-5-3-11(4-6-21)18(22)23/h7-8,10-11H,3-6H2,1-2H3,(H,22,23)
• InChI Key: ZMOSNAOYXJLIBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=C(C=N2)C#N)N3CCC(CC3)C(=O)O)OC
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 1351398-61-2

Description

This compound is a derivative of piperidine, which is an important synthetic fragment for designing drugs and plays a significant role in the pharmaceutical industry. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent years. For instance, the use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters. Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It contains a quinoline moiety substituted by one or more amine groups. The compound also contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. For example, the use of esters of 3-oxocarboxylic acid instead of aldehyde in the synthesis process leads to a product containing four stereocenters. Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine.

Future Directions

Piperidine derivatives, including “1-(3-Cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxylic acid”, continue to be a focus of research due to their importance in the pharmaceutical industry. Future research will likely continue to explore the synthesis, properties, and potential applications of these compounds.